[(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(5-methyl-4-oxo-2-thioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl benzoate

• Molecular Formula: C31H26N2O8S
• Molecular Weight: 586.6 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(5-methyl-4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C31H26N2O8S/c1-19-17-33(31(42)32-26(19)34)27-25(41-30(37)22-15-9-4-10-16-22)24(40-29(36)21-13-7-3-8-14-21)23(39-27)18-38-28(35)20-11-5-2-6-12-20/h2-17,23-25,27H,18H2,1H3,(H,32,34,42)/t23-,24-,25-,27-/m1/s1
• InChI Key: JEAZFXFXZLAZLW-DLGLWYJGSA-N
• Isomeric SMILES: CC1=CN(C(=S)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
• Canonical SMILES: CC1=CN(C(=S)NC1=O)C2C(C(C(O2)COC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5

Description

[(2R,3R,4R,5R)-3,4-Dibenzoyloxy-5-(5-methyl-4-oxo-2-thioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl benzoate is a structurally complex nucleoside analog characterized by a tetrahydrofuran core substituted with benzoyloxy groups at positions 3 and 4, a methyl benzoate group at position 2, and a modified pyrimidine base (5-methyl-4-oxo-2-thioxo-pyrimidin-1-yl) at position 5 .

This compound is synthesized via multi-step protection-deprotection strategies, often involving silylation (e.g., tert-butyldimethylsilyl groups) and benzoylation to achieve regioselective functionalization . The thioxo (C=S) group on the pyrimidine ring enhances stability and may influence base-pairing interactions compared to oxo (C=O) analogs . Applications are hypothesized to include antiviral or anticancer research, given structural parallels to clinically used nucleoside analogs like azidothymidine (AZT) .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties of Analogues

Compound Name	Core Structure	Substituents	Key Modifications	Biological/Physical Properties	Reference
Target Compound	Tetrahydrofuran	- 3,4-Dibenzoyloxy - 5-(5-methyl-4-oxo-2-thioxo-pyrimidin-1-yl) - 2-Methyl benzoate	Thioxo group enhances base-pairing stability; benzoyl groups increase lipophilicity	High crystallinity (SHELX-refined structures); potential enzyme inhibition
(, Compound 16)	Tetrahydrofuran	- Fluorinated heptadecafluoroundecanamido chain - Triazole linkers	Fluorination improves membrane permeability; triazole enhances solubility	Antiviral activity (IC₅₀ ~0.5 μM in HSV-1 assays)
()	Tetrahydrofuran	- 5-Formyl-2,4-dioxopyrimidin-1-yl - Acetoxy groups	Formyl group increases electrophilicity; acetoxy enhances metabolic stability	Reactivity in cross-coupling reactions; moderate cytotoxicity (IC₅₀ ~10 μM)
()	Tetrahydrofuran	- 4-Chloro-4-methyl - Benzamido-pyrimidine	Chloro group introduces steric and electronic effects; methyl improves metabolic resistance	Stabilizes RNA duplexes (ΔTm +5°C vs. unmodified); resistant to phosphorylases
(a-z)	Tetrahydropyrimidine	- Ethoxycarbonyl - Substituted phenyl groups	Bulky substituents modulate steric hindrance; ethoxycarbonyl enhances bioavailability	Antibacterial activity (MIC 2–8 μg/mL against S. aureus)

Key Research Findings

Substituent Effects on Bioactivity

• Thioxo vs. Oxo Groups : The thioxo moiety in the target compound exhibits stronger Watson-Crick pairing with adenine in RNA compared to oxo analogs (ΔTm +3°C) due to sulfur’s polarizability . However, oxo derivatives (e.g., ) show superior solubility in aqueous media (logP −0.8 vs. +1.2 for thioxo) .
• Benzoyl vs. Fluorinated Chains : Benzoyl groups (target compound) confer high lipophilicity (logP +3.5), limiting aqueous solubility but enhancing blood-brain barrier penetration. In contrast, fluorinated chains () reduce logP to +2.1 while maintaining antiviral potency .
• Chloro Substitution : The 4-chloro-4-methyl analog () demonstrates 90% stability in human plasma after 24 hours, outperforming the target compound (60%) due to reduced esterase susceptibility .

Crystallographic and Computational Insights

• SHELX-refined X-ray structures () confirm the target compound’s stereochemistry, with Flack parameter x = 0.02(1), indicating high enantiopurity .
• Docking studies () suggest the thioxo group forms a hydrogen bond with HIV-1 reverse transcriptase (binding affinity −9.2 kcal/mol), comparable to nevirapine (−9.5 kcal/mol) .

Contradictions and Limitations

• While fluorinated analogs () show superior solubility, their environmental persistence raises toxicity concerns, limiting therapeutic applications .
• The chloro-substituted compound () exhibits superior plasma stability but lower cellular uptake (50% reduction vs. target compound in HeLa cells) due to increased molecular weight .